Physicochemical Comparison: LogP & TPSA vs. Coumarin Analog
The target compound possesses a computed XLogP3 of 2.2 and a topological polar surface area (TPSA) of 83.8 Ų, as calculated by PubChem [1]. Its fully unsaturated analog, 7-hydroxycoumarin-6-carboxylic acid (CAS 833-52-3; C₁₀H₆O₅, MW 206.15), has a lower molecular weight and a planar, fully conjugated chromen-2-one scaffold that lacks the 4,4-dimethyl substitution and the saturated 3,4-bond. While a directly comparable XLogP3 value for the coumarin analog was not located in authoritative databases, the structural difference—addition of two methyl groups and saturation of the 3,4-double bond—is predicted to increase logP by approximately 0.8–1.2 log units based on additive fragment contributions (methyl ≈ +0.5 per group; double bond saturation ≈ −0.2) [2]. The TPSA of the target compound (83.8 Ų) remains within the favorable range for oral bioavailability (<140 Ų per Veber rules) while the 4,4-dimethyl groups confer enhanced steric shielding of the lactone carbonyl, potentially reducing non-specific esterase hydrolysis compared to the unsubstituted coumarin scaffold.
| Evidence Dimension | Computed lipophilicity (XLogP3) and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | XLogP3 = 2.2; TPSA = 83.8 Ų; MW = 236.22; HBD = 2; HBA = 5 |
| Comparator Or Baseline | 7-Hydroxycoumarin-6-carboxylic acid (CAS 833-52-3): MW = 206.15; planar coumarin scaffold (estimated XLogP3 ≈ 1.0–1.4); fully unsaturated 3,4-bond |
| Quantified Difference | ΔMW ≈ +30 Da; ΔXLogP3 (estimated) ≈ +0.8 to +1.2 log units; additional steric bulk from gem-dimethyl group |
| Conditions | Computed properties via PubChem (XLogP3 3.0 algorithm) and Cactvs (TPSA); no experimental logP or logD data identified in the public domain for either compound |
Why This Matters
The higher computed lipophilicity and steric shielding of the target compound predict improved membrane permeability and reduced metabolic liability at the lactone compared to the coumarin analog, which is critical for cell-based assays and in vivo candidate profiling where the coumarin scaffold is known to undergo rapid hydrolytic ring-opening.
- [1] PubChem. (2025). Computed Properties for CID 125426762: XLogP3, TPSA, HBD, HBA. National Center for Biotechnology Information. View Source
- [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Fragment contribution methodology for logP estimation.) View Source
